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Compound of Interest

Compound Name: 3-Penten-2-one

Cat. No.: B6273040 Get Quote

This document provides essential safety protocols and logistical information for the handling

and disposal of 3-Penten-2-one, tailored for researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical for ensuring personal safety and

environmental protection in the laboratory.

Hazard Identification and Summary
3-Penten-2-one is a flammable liquid that poses several health risks. It is harmful if it comes

into contact with the skin, causes significant skin and eye irritation, and may lead to respiratory

irritation.[1][2][3]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[2][3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure risk.

The selection of PPE should be based on the specific laboratory task being performed.

Required PPE for Handling 3-Penten-2-one:
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Protection Type Specification Standard

Eye/Face
Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or

NIOSH (US).

Hand

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use.

Conforming to EU Directive

89/686/EEC and EN 374.

Body

Fire/flame resistant and

impervious lab coat. Closed-

toe shoes.

---

Respiratory

A full-face respirator with an

appropriate organic vapor

cartridge is required if

ventilation is inadequate,

exposure limits are exceeded,

or irritation is experienced.

---

Standard Operating Procedure for Safe Handling
3.1. Preparation and Engineering Controls

Ventilation: Always handle 3-Penten-2-one in a properly operating chemical fume hood with

an average face velocity of at least 100 feet per minute.

Ignition Sources: Before handling, ensure the work area is free of all ignition sources,

including open flames, hot surfaces, and sparks. Use only non-sparking tools and explosion-

proof equipment.

Safety Equipment: Confirm that a safety shower and an eyewash station are readily

accessible and operational.

Grounding: Ground and bond all containers and receiving equipment during transfer to

prevent static discharge.

3.2. Chemical Handling
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Don personal protective equipment as specified in Section 2.

Avoid breathing vapors or mist.

Prevent contact with skin and eyes.

Keep the container tightly closed when not in use.

3.3. Storage

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

strong oxidizing agents.

Keep containers tightly closed to prevent leakage.

Store in a designated flammables area, away from heat and ignition sources. The container

should be stored locked up.

Emergency Procedures
4.1. First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. If skin irritation occurs or persists, seek

medical help.

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.

Ingestion

Rinse mouth thoroughly with water. Do not

induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or

Poison Control Center immediately.

4.2. Accidental Release and Spill Response

In the event of a spill, evacuate non-essential personnel and control the area. Eliminate all

ignition sources immediately.
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Spill Detected

Evacuate Area & Restrict Access

Remove All Ignition Sources

Ensure Adequate Ventilation

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Contain Spill with Inert Absorbent
(e.g., sand, diatomaceous earth)

Collect Absorbed Material
using non-sparking tools

Place in a Labeled,
Closed Container for Disposal

Decontaminate Spill Area

Seek Professional Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6273040#personal-protective-equipment-for-
handling-3-penten-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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